Cas no 17318-24-0 (Adenosine, 2'-deoxy-,3',5'-diacetate)

• Product Name: Adenosine, 2'-deoxy-,3',5'-diacetate
• CAS No: 17318-24-0
• MF: C₁₄H₁₇N₅O₅
• MW: 335.315282583237
• CID: 156683
• PubChem ID: 253639
• Update Time: 2025-04-19

Adenosine, 2'-deoxy-,3',5'-diacetate Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2'-deoxy-,3',5'-diacetate
• 3',5'-DI-O-ACETYL-2'-DEOXYADENOSINE
• 2'-deoxy-3',5'-di-O-acetyladenosine
• 2'-Deoxyadenosine 3',5'-diacetate
• 3',5'-di-O-acetyl 2' deoxyadenosine
• 3',5'-di-O-acetyldeoxyadenosine
• 3'-O,5'-O-Diacetyl-2'-deoxyadenosine
• NSC76760
• 17318-24-0
• acetic acid [3-acetyloxy-5-(6-aminopurin-9-yl)-2-oxolanyl]methyl ester
• NSC-76760
• 9-(3,5-di-o-acetyl-2-deoxypentofuranosyl)-9h-purin-6-amine
• A811572
• [3-acetyloxy-5-(6-aminopurin-9-yl)oxolan-2-yl]methyl ethanoate
• DTXSID60938335

• Inchi： 1S/C14H17N5O5/c1-7(20)22-4-10-9(23-8(2)21)3-11(24-10)19-6-18-12-13(15)16-5-17-14(12)19/h5-6,9-11H,3-4H2,1-2H3,(H2,15,16,17)
• InChI Key： SKDMUZGQFAEWOS-UHFFFAOYSA-N
• SMILES： O1C(CC(C1COC(C)=O)OC(C)=O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 335.12311
• Monoisotopic Mass: 335.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 131A^2

Experimental Properties

• Density: 1.62
• Boiling Point: 557.1°Cat760mmHg
• Flash Point: 290.7°C
• Refractive Index: 1.701
• PSA: 131.45
• LogP: 0.77200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides